Cas no 67206-09-1 ( )

  structure
  structure
Product Name: 
CAS No:67206-09-1
MF:C8H13NO3
MW:171.193722486496
CID:965529
PubChem ID:321156
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(propanoylamino)pent-4-enoic acid
    • 2-(Propionylamino)-4-pentenoic Acid
    • AC1L83NJ
    • N-Propionyl-DL-allylalanin
    • NSC270570
    • KTCAQERQCVFYEY-UHFFFAOYSA-N
    • DTXSID60313481
    • NSC-270570
    • AKOS017531998
    • 67206-09-1
    • SCHEMBL6632346
    •  
    • Inchi: 1S/C8H13NO3/c1-3-5-6(8(11)12)9-7(10)4-2/h3,6H,1,4-5H2,2H3,(H,9,10)(H,11,12)
    • InChI Key: KTCAQERQCVFYEY-UHFFFAOYSA-N
    • SMILES: OC(C(CC=C)NC(CC)=O)=O

Computed Properties

  • Exact Mass: 171.08959
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4
  • LogP: 0.93280
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